Cas no 1391053-54-5 (rac 6-Bromo Phenylephrine Hydrochloride)

• Product Name: rac 6-Bromo Phenylephrine Hydrochloride
• CAS No: 1391053-54-5
• MF: C₉H₁₃BrClNO₂
• MW: 282.562021017075
• CID: 1064132
• PubChem ID: 71314281
• Update Time: 2025-04-20

rac 6-Bromo Phenylephrine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac 6-Bromo Phenylephrine Hydrochloride
• 4-bromo-3-[1-hydroxy-2-(methylamino)ethyl]phenol;hydrochloride
• (R)-6-Bromophenylephrine Hydrochloride
• 6-Bromo-3-hydroxy-alpha-[(methylamino)methyl]benzenemethanol Hydrochloride; 6-Bromophenylephrine Hydrochloride;
• 1391053-54-5

• Inchi： 1S/C9H12BrNO2.ClH/c1-11-5-9(13)7-4-6(12)2-3-8(7)10;/h2-4,9,11-13H,5H2,1H3;1H
• InChI Key： VITXUJKAFSLXMY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(CNC)O)O.Cl

Computed Properties

• Exact Mass: 280.98182g/mol
• Monoisotopic Mass: 280.98182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols